Phosphinative cyclopropanation of allyl phosphates with lithium phosphides†
Chemical Communications Pub Date: 2020-08-31 DOI: 10.1039/D0CC04854B
Abstract
A new cyclopropanation reaction of allyl phosphates with lithium phosphides has been developed to give cyclopropylphosphines through the formation of both a C–P bond and a cyclopropane ring at the same time, and high selectivity toward cyclopropanation over allylic substitution has been realized by conducting the reaction in the presence of HMPA.
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